Cas no 651326-78-2 (2,1-Benzoxaborole, 4,5-difluoro-1,3-dihydro-1-hydroxy-)

2,1-Benzoxaborole, 4,5-difluoro-1,3-dihydro-1-hydroxy- structure
651326-78-2 structure
Product Name:2,1-Benzoxaborole, 4,5-difluoro-1,3-dihydro-1-hydroxy-
CAS No:651326-78-2
MF:C7H5BF2O2
MW:169.921209096909
CID:405657
PubChem ID:17987078
Update Time:2025-04-19

2,1-Benzoxaborole, 4,5-difluoro-1,3-dihydro-1-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 2,1-Benzoxaborole, 4,5-difluoro-1,3-dihydro-1-hydroxy-
    • 4,5-difluoro-1-hydroxy-3H-2,1-benzoxaborole
    • DTXSID90591977
    • 4,5-Difluoro-1,3-dihydro-2,1-benzoxaborol-1-ol
    • 4,5-Difluoro-2,1-benzoxaborol-1(3H)-ol
    • 651326-78-2
    • SCHEMBL5424880
    • MFCD27926978
    • CS-0189155
    • E93168
    • 4,5-Difluorobenzo[c][1,2]oxaborol-1(3H)-ol
    • Inchi: 1S/C7H5BF2O2/c9-6-2-1-5-4(7(6)10)3-12-8(5)11/h1-2,11H,3H2
    • InChI Key: KMDODYHDNAZJNN-UHFFFAOYSA-N
    • SMILES: FC1=C(C=CC2B(O)OCC=21)F

Computed Properties

  • Exact Mass: 169.03865
  • Monoisotopic Mass: 170.0350659g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.46

2,1-Benzoxaborole, 4,5-difluoro-1,3-dihydro-1-hydroxy- Pricemore >>

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abcr
AB527675-250mg
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